Cas no 61599-73-3 (Phospholane, 1-mercapto-, 1-oxide)
61599-73-3 structure
Product Name:Phospholane, 1-mercapto-, 1-oxide
CAS No:61599-73-3
MF:C4H9OPS
MW:136.152420759201
CID:473344
PubChem ID:23415847
Update Time:2025-04-19
Phospholane, 1-mercapto-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Phospholane, 1-mercapto-, 1-oxide
- 1-hydroxy-1-sulfanylidene-1λ<sup>5</sup>-phospholane
- 61599-73-3
- 1-Hydroxy-1lambda~5~-phospholane-1-thione
- DTXSID70633708
-
- Inchi: 1S/C4H9OPS/c5-6(7)3-1-2-4-6/h1-4H2,(H,5,7)
- InChI Key: ITKGEFRLVOAPCH-UHFFFAOYSA-N
- SMILES: S=P1(CCCC1)O
Computed Properties
- Exact Mass: 136.01127
- Monoisotopic Mass: 136.01117308g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 17.07
- LogP: 1.81760
Phospholane, 1-mercapto-, 1-oxide Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
61599-73-3 (Phospholane, 1-mercapto-, 1-oxide) Related Products
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